Cas no 893642-81-4 (4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol
• CAS No: 893642-81-4
• MF: C₈H₁₀N₆S
• MW: 222.270198345184
• CID: 4664162
• PubChem ID: 16637163
• Update Time: 2025-07-30

4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1,4,5,6-tetrahydro-3-cyclopentapyrazolyl)-
• 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C8H10N6S/c9-14-7(12-13-8(14)15)6-4-2-1-3-5(4)10-11-6/h1-3,9H2,(H,10,11)(H,13,15)
• InChI Key： PQBYXXJBVDRLGI-UHFFFAOYSA-N
• SMILES： N1=C(C2=NNC3CCCC=32)N(N)C(=S)N1

Additional information on 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol (CAS: 893642-81-4)

The compound 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol (CAS: 893642-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a cyclopentapyrazole moiety with a 1,2,4-triazole-3-thiol group, has been the subject of several studies aimed at exploring its biological activities and pharmacological properties.

Recent research has focused on the synthesis and characterization of this compound, as well as its derivatives, to evaluate their potential as inhibitors of key enzymatic targets. One study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol exhibits potent inhibitory activity against protein kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding mode and mechanism of inhibition, providing valuable insights for further optimization.

Another significant development is the exploration of this compound's role in cancer therapy. A preprint article available on bioRxiv (2024) reported that derivatives of 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol showed promising antiproliferative effects against several cancer cell lines, including breast and lung cancer. The researchers employed high-throughput screening and proteomic analysis to identify potential molecular targets, suggesting that the compound may interfere with cell cycle regulation and apoptosis pathways.

In addition to its therapeutic potential, recent studies have also investigated the physicochemical properties of this compound. A paper in ACS Omega (2023) detailed the crystal structure and stability profile of 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol, highlighting its favorable solubility and bioavailability characteristics. These findings are critical for the development of formulations suitable for preclinical and clinical testing.

Despite these advancements, challenges remain in the optimization of this compound for clinical use. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, the recent studies on 4-amino-5-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-4H-1,2,4-triazole-3-thiol (CAS: 893642-81-4) underscore its potential as a versatile scaffold for drug discovery. Continued research in this area holds promise for the development of novel therapeutics targeting a range of diseases, from inflammatory disorders to cancer.